Cas no 904450-92-6 (6,8-difluoro-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6,8-difluoro-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 904450-92-6
• MF: C₂₅H₁₉F₂NO₃
• MW: 419.420073747635
• CID: 5494641
• PubChem ID: 20864596
• Update Time: 2023-11-21

6,8-difluoro-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-difluoro-3-(4-methoxybenzoyl)-1-(4-methylbenzyl)quinolin-4(1H)-one
• 6,8-difluoro-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]quinolin-4-one
• AKOS001830613
• 6,8-difluoro-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 904450-92-6
• F3168-1152
• 6,8-difluoro-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H19F2NO3/c1-15-3-5-16(6-4-15)13-28-14-21(24(29)17-7-9-19(31-2)10-8-17)25(30)20-11-18(26)12-22(27)23(20)28/h3-12,14H,13H2,1-2H3
• InChI Key： LYJFNLXFTDKTBL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(C(C3C=CC(=CC=3)OC)=O)=CN(CC3C=CC(C)=CC=3)C=21)=O)F

Computed Properties

• Exact Mass: 419.13329979g/mol
• Monoisotopic Mass: 419.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines